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molecular formula C8H7F2NO3 B8771263 1-(3,5-Difluorophenyl)-2-nitroethanol

1-(3,5-Difluorophenyl)-2-nitroethanol

Cat. No. B8771263
M. Wt: 203.14 g/mol
InChI Key: LSYVFXJVCKFORC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07745438B2

Procedure details

Add nitromethane (200 mL) to a suspension of potassium carbonate (30 g) and 3,5-difluorobenzaldehyde (200 g) in tetrahydrofuran (600 mL) at room temperature. Stir at room temperature overnight, filter, wash with ethyl acetate and concentrate to give the desired compound as a crude oil (330 g) which is used in the next step without further purification.
Name
nitromethane
Quantity
200 mL
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
30 g
Type
reactant
Reaction Step Two
Name
3,5-difluorobenzaldehyde
Quantity
200 g
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
600 mL
Type
solvent
Reaction Step Two
Name
desired compound
[Compound]
Name
crude oil

Identifiers

REACTION_CXSMILES
[N+:1]([CH3:4])([O-:3])=[O:2].C(=O)([O-])[O-].[K+].[K+].[F:11][C:12]1[CH:13]=[C:14]([CH:17]=[C:18]([F:20])[CH:19]=1)[CH:15]=[O:16]>O1CCCC1>[F:11][C:12]1[CH:13]=[C:14]([CH:15]([OH:16])[CH2:4][N+:1]([O-:3])=[O:2])[CH:17]=[C:18]([F:20])[CH:19]=1 |f:1.2.3|

Inputs

Step One
Name
nitromethane
Quantity
200 mL
Type
reactant
Smiles
[N+](=O)([O-])C
Step Two
Name
potassium carbonate
Quantity
30 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
3,5-difluorobenzaldehyde
Quantity
200 g
Type
reactant
Smiles
FC=1C=C(C=O)C=C(C1)F
Name
tetrahydrofuran
Quantity
600 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Stir at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filter
WASH
Type
WASH
Details
wash with ethyl acetate
CONCENTRATION
Type
CONCENTRATION
Details
concentrate

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
desired compound
Type
product
Smiles
FC=1C=C(C=C(C1)F)C(C[N+](=O)[O-])O
[Compound]
Name
crude oil
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 330 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.